3-[(Z)-(3-methyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(2-methylpropyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C17H18N4O2S2
• Molecular Weight: 374.5 g/mol
• IUPAC Name: (5Z)-3-methyl-5-[[2-(2-methylpropylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C17H18N4O2S2/c1-10(2)9-18-14-11(8-12-16(23)20(3)17(24)25-12)15(22)21-7-5-4-6-13(21)19-14/h4-8,10,18H,9H2,1-3H3/b12-8-
• InChI Key: UPZPGBZOBGWJMF-WQLSENKSSA-N
• Isomeric SMILES: CC(C)CNC1=C(C(=O)N2C=CC=CC2=N1)/C=C\3/C(=O)N(C(=S)S3)C
• Canonical SMILES: CC(C)CNC1=C(C(=O)N2C=CC=CC2=N1)C=C3C(=O)N(C(=S)S3)C

Description

This compound features a pyrido[1,2-a]pyrimidin-4-one core fused with a thiazolidinone moiety via a Z-configuration methylidene bridge. The thiazolidinone ring is substituted at position 3 with a methyl group and at position 2 with a 2-methylpropylamino group.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Variations

The target compound’s pyrido[1,2-a]pyrimidin-4-one core distinguishes it from other heterocyclic systems, such as:

• Thieno[3,4-d]pyrimidin-4(3H)-one derivatives (e.g., compound 16 in ), which replace the pyridine ring with a thiophene, altering electron distribution and solubility.
• Chromeno[4,3-d]pyrimidin-5-ones (e.g., ), where a coumarin fragment is fused to pyrimidine, enhancing planarity and UV absorption.

Substituent Modifications in Pyrido-Pyrimidinone Analogs

Key analogs with variations in the thiazolidinone and amino substituents include:

Compound Name	Thiazolidinone Substituent (Position 3)	Amino Substituent (Position 2)	Synthesis Method	Key Features	Reference
3-[(Z)-(3-Methyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(2-methylpropyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one	Methyl	2-Methylpropyl	Not specified; likely analogous to	Balanced lipophilicity due to branched alkyl chain.
3-[(Z)-(3-Isobutyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-7-methyl-2-[(4-methylbenzyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one	Isobutyl	4-Methylbenzyl	Aldehyde-amine condensation	Enhanced steric bulk; potential for aromatic π-π interactions.
3-[(Z)-(3-(2-Methoxyethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-2-[(1-phenylethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one	2-Methoxyethyl	1-Phenylethyl	Microwave-assisted synthesis	Polar ether group may improve solubility; chiral center introduced.
3-[(Z)-(3-Allyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(ethylamino)-4H-pyrido[1,2-a]pyrimidin-4-one	Allyl	Ethyl	Conventional heating in DMF	Allyl group offers conjugation potential; simpler alkyl chain reduces steric hindrance.

Potential Bioactivity

While direct bioactivity data for the target compound is unavailable, structurally related thiazolidinones exhibit:

• Antimicrobial activity (e.g., ), particularly against Gram-positive bacteria.
• Drug-like properties predicted via computational studies (e.g., chromeno-pyrimidines in ), suggesting oral bioavailability.